molecular formula C15H19ClO3 B8668484 Methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate CAS No. 103542-40-1

Methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate

Cat. No.: B8668484
CAS No.: 103542-40-1
M. Wt: 282.76 g/mol
InChI Key: SGMKVGOZQJWMHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate is a useful research compound. Its molecular formula is C15H19ClO3 and its molecular weight is 282.76 g/mol. The purity is usually 95%.
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Properties

CAS No.

103542-40-1

Molecular Formula

C15H19ClO3

Molecular Weight

282.76 g/mol

IUPAC Name

methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate

InChI

InChI=1S/C15H19ClO3/c1-19-15(18)5-3-2-4-12-6-8-13(9-7-12)14(17)10-11-16/h6-9H,2-5,10-11H2,1H3

InChI Key

SGMKVGOZQJWMHF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCCC1=CC=C(C=C1)C(=O)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a stirring flask equipped with a reflux condenser are placed 9.3 g of AlCl3, 10 ml of CS2 and 1.98 ml of β-chloropropionyl chloride. To this mixture are added dropwise at room temperature within 5 minutes 3.61 g of 5-phenylvaleric acid (rinsing is carried out with 2 ml of CS2). The reaction mixture is subsequently stirred for a further 15 minutes, warmed slightly and then cooled. The reaction mixture is then pipetted into a stirred mixture of ice, water and ether. The organic phase is washed neutral with bicarbonate solution and water. After drying over MgSO4 the solvent is removed and 5.03 g of crystalline product are thus obtained.
Name
Quantity
9.3 g
Type
reactant
Reaction Step One
Quantity
1.98 mL
Type
reactant
Reaction Step Two
Quantity
3.61 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Four

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